Cas no 20885-21-6 (2-(Methylthio)-5-nitropyridine)

2-(Methylthio)-5-nitropyridine is a nitropyridine derivative characterized by the presence of a methylthio group at the 2-position and a nitro group at the 5-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the methylthio moiety can participate in further functionalization. The compound's well-defined structure and stability under standard conditions make it a reliable building block for heterocyclic chemistry. It is typically handled under controlled conditions due to its potential sensitivity to light and heat.
2-(Methylthio)-5-nitropyridine structure
20885-21-6 structure
Product Name:2-(Methylthio)-5-nitropyridine
CAS No:20885-21-6
MF:C6H6N2O2S
MW:170.189039707184
CID:252845
PubChem ID:4439313
Update Time:2025-06-07

2-(Methylthio)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)-5-nitropyridine
    • 2-methylsulfanyl-5-nitropyridine
    • 5-NITRO-2-METHYLTHIOPYRIDINE
    • Pyridine,2-(methylthio)-5-nitro-
    • 2-Methylmercapto-5-nitro-pyridin
    • 2-methylsulfanyl-5-nitro-pyridine
    • 2-methylthio-5-nitro-pyridine
    • 2-(METHYLSULFANYL)-5-NITROPYRIDINE
    • AM100494
    • InChI=1/C6H6N2O2S/c1-11-6-3-2-5(4-7-6)8(9)10/h2-4H,1H
    • SUATXLIQPPUGPW-UHFFFAOYSA-N
    • AKOS006240707
    • DTXSID80403318
    • 2,4-DIAMINO-2-METHYL-BUTYRICACID
    • BS-42165
    • SCHEMBL1492538
    • 3-nitro-6-(methylthio)pyridine
    • 20885-21-6
    • MFCD01928484
    • 5-nitro-2-(methylsulfanyl)pyridine
    • AJ-333/36120004
    • pyridine, 2-methylthio-5-nitro-
    • Pyridine, 2-(methylthio)-5-nitro-
    • SY342199
    • MDL： MFCD01928484
    • Inchi： 1S/C6H6N2O2S/c1-11-6-3-2-5(4-7-6)8(9)10/h2-4H,1H3
    • InChI Key： SUATXLIQPPUGPW-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 170.01500
  • Monoisotopic Mass: 170.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 84.01000
  • LogP: 2.23490

2-(Methylthio)-5-nitropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Methylthio)-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM171370-1g
2-(methylthio)-5-nitropyridine
 20885-21-6 95%+
1g
 $489 2021-06-08
Chemenu
CM171370-5g
2-(methylthio)-5-nitropyridine
 20885-21-6 95%+
5g
 $1066 2021-06-08
Fluorochem
088647-1g
2-Methylsulfanyl-5-nitro-pyridine
 20885-21-6 95%
1g
 ￡526.00 2022-03-01
Chemenu
CM171370-1g
2-(methylthio)-5-nitropyridine
 20885-21-6 95%+
1g
 $533 2023-01-03
Alichem
A029185822-1g
2-(Methylthio)-5-nitropyridine
 20885-21-6 95%
1g
 $488.16 2023-09-02
eNovation Chemicals LLC
Y1265888-250mg
Pyridine, 2-(methylthio)-5-nitro-
 20885-21-6 98%(GC)
250mg
 $280 2024-06-07
eNovation Chemicals LLC
Y1265888-1g
Pyridine, 2-(methylthio)-5-nitro-
 20885-21-6 98%(GC)
1g
 $755 2024-06-07
1PlusChem
1P002KDW-250mg
Pyridine, 2-(methylthio)-5-nitro-
 20885-21-6 98%(GC)
250mg
 $179.00 2023-12-19
1PlusChem
1P002KDW-1g
Pyridine, 2-(methylthio)-5-nitro-
 20885-21-6 98%(GC)
1g
 $528.00 2023-12-19
A2B Chem LLC
AB18932-250mg
2-(Methylthio)-5-nitropyridine
 20885-21-6 98%(GC)
250mg
 $159.00 2024-04-20

2-(Methylthio)-5-nitropyridine Related Literature

20885-21-6 (2-(Methylthio)-5-nitropyridine) Related Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd